6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C19H19N3O7S/c1-22-10-20-21-19(22)30-9-12-7-13(23)16(8-28-12)29-18(24)11-5-14(25-2)17(27-4)15(6-11)26-3/h5-8,10H,9H2,1-4H3
• InChI Key: KYVVOUCBARZFIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C19H19N3O7S
• Molecular Weight: 433.4 g/mol

Description

6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C19H19N3O7S and its molecular weight is 433.44. The purity is usually 95%.
BenchChem offers high-quality 6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

• A study explored the synthesis, antioxidant, and antimicrobial activities of new derivatives, evaluating their quantitative structure–activity relationships and molecular docking. Compounds showed high activity against various bacteria and fungi, highlighting the potential of such chemical structures in developing new antimicrobial agents (Bassyouni et al., 2012).
• Another research focused on the synthesis, spectroscopic characterization, and evaluation of Schiff bases containing 1,2,4-triazole and pyrazole rings for antioxidant and α-glucosidase inhibitory activities. The compounds displayed significant inhibitory potentials, suggesting their potential in managing oxidative stress and related metabolic disorders (Pillai et al., 2019).

Anticancer Potential

• Research on triazolo-thiadiazoles investigated their in vitro antioxidant property and anticancer activity in HepG2 cells. The study found these compounds exhibited a potent antioxidant and dose-dependent cytotoxic effect, suggesting their utility in cancer treatment (Sunil et al., 2010).

Molecular Electronics and Drug Design

• A study on the pi-acidity and pi-basicity of metal-organic macromolecules showed these properties can be systematically tuned, guiding experimental efforts to design materials for molecular electronic devices (Tekarli et al., 2008).